Cas no 21995-29-9 (Sulfuric acid, ammoniumsamarium(3+) salt (2:1:1) (8CI,9CI))

• Product Name: Sulfuric acid, ammoniumsamarium(3+) salt (2:1:1) (8CI,9CI)
• CAS No: 21995-29-9
• MF: H₄NO₈S₂Sm
• MW: 360.523658752441
• CID: 287296
• PubChem ID: 56843851
• Update Time: 2025-04-19

Sulfuric acid, ammoniumsamarium(3+) salt (2:1:1) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, ammoniumsamarium(3+) salt (2:1:1) (8CI,9CI)
• ammonium samarium(+3) cation disulfate
• Ammonium samarium(3+) disulphate
• EINECS 244-699-2
• NS00083719
• 21995-29-9
• Ammonium samarium(3+)disulphate

• Inchi： 1S/H3N.2H2O4S.Sm/c;2*1-5(2,3)4;/h1H3;2*(H2,1,2,3,4);/q;;;+3/p-3
• InChI Key： UHVSGGICUWLXMJ-UHFFFAOYSA-K
• SMILES： [Sm+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].[NH4+]

Computed Properties

• Exact Mass: 513.76342
• Monoisotopic Mass: 361.85757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 283.76